Ethyl 4-[2-(1,2-benzoxazol-3-yl)acetyl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-(1,2-benzoxazol-3-yl)acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C16H19N3O4/c1-2-22-16(21)19-9-7-18(8-10-19)15(20)11-13-12-5-3-4-6-14(12)23-17-13/h3-6H,2,7-11H2,1H3
• InChI Key: NQMDHUDTFKFPFX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CC2=NOC3=CC=CC=C32
• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol

Description

Ethyl 4-[2-(1,2-benzoxazol-3-yl)acetyl]piperazine-1-carboxylate is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is also known as BZP, and it is a derivative of piperazine. BZP has been found to have a variety of effects on the body, including both biochemical and physiological effects. In

Scientific Research Applications

Organic Synthesis and Chemical Reactions

Synthesis and Chemical Properties : The reactivity of Ethyl 4-[2-(1,2-benzoxazol-3-yl)acetyl]piperazine-1-carboxylate with secondary amines has been explored, demonstrating its potential in producing N,N′-disubstituted piperazine derivatives, a process pivotal for the development of various organic compounds with potential applications in medicinal chemistry and materials science (Anastasia Vasileva et al., 2018).

Medicinal Chemistry Applications

Antitubercular Activity : A study on the synthesis and biological screening of benzofuran and benzo[d]isothiazole derivatives, including compounds similar to this compound, found significant inhibitory activity against Mycobacterium tuberculosis, highlighting its potential in developing new antitubercular agents (K. Reddy et al., 2014).

Antimicrobial and Anti-inflammatory Properties : Derivatives of this compound have been synthesized and evaluated for their antimicrobial and anti-inflammatory properties. These compounds showed moderate to good activity against various microorganisms, indicating their potential in developing new antimicrobial agents (Serap Başoğlu et al., 2013).

Material Science and Crystal Engineering

Crystal Structure Analysis : The crystal structure of 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid, a compound structurally related to this compound, has been determined, providing insights into its potential applications in material science and organic crystal engineering. The study of its polymorphic forms through X-ray analysis could have implications for the development of materials with specific physical properties (Md. Serajul Haque Faizi et al., 2016).

Mechanism of Action

Target of Action

The primary targets of Ethyl 4-[2-(1,2-benzoxazol-3-yl)acetyl]piperazine-1-carboxylate Benzoxazole derivatives, which this compound is a part of, have been found to exhibit a wide spectrum of pharmacological activities such as antibacterial, antifungal, and anticancer activities .

Mode of Action

The exact mode of action of This compound Benzoxazole derivatives are known to interact with their targets, leading to changes that result in their observed biological activities .

Biochemical Pathways

The specific biochemical pathways affected by This compound Benzoxazole derivatives have been associated with a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

The molecular and cellular effects of the action of This compound Benzoxazole derivatives have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .